Cas no 1202029-99-9 (5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol)

• Product Name: 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol
• CAS No: 1202029-99-9
• MF: C₁₆H₁₃BrN₂O
• MW: 329.191222906113
• CID: 5734823
• Update Time: 2025-10-15

5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol

• Inchi： 1S/C16H13BrN2O/c1-11-2-5-13(6-3-11)19-15(8-9-18-19)14-7-4-12(17)10-16(14)20/h2-10,20H,1H3
• InChI Key： SQMYFMOULSHUBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1=CC=NN1C1C=CC(C)=CC=1

Additional information on 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol

Research Brief on 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol (CAS: 1202029-99-9): Recent Advances and Applications

The compound 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol (CAS: 1202029-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct pyrazole-phenol hybrid structure makes it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol as a key intermediate in the synthesis of more complex molecules targeting various biological pathways. Its brominated phenol moiety and pyrazole ring contribute to its ability to interact with multiple protein targets, including kinases and receptors implicated in inflammatory and oncogenic processes. Computational docking studies suggest that this compound exhibits high binding affinity for specific active sites, which could be leveraged for rational drug design.

In vitro and in vivo investigations have demonstrated the compound's efficacy in modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Further research has explored the compound's application in oncology. A recent preclinical study demonstrated that 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol derivatives could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. The compound's ability to selectively target cancer cells while sparing normal cells highlights its therapeutic potential, though further optimization is needed to enhance its pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol-based therapeutics. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's properties while maintaining its biological activity, with several patent applications filed in recent years covering novel derivatives and synthetic methods.

In conclusion, 5-Bromo-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol (CAS: 1202029-99-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in inflammation and oncology make it a compelling subject for further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for new therapeutic options.